Cas no 1707374-19-3 (4-Chloro-1-(2-methoxy-ethyl)-1H-pyrazole-3-carbonitrile)
4-Chloro-1-(2-methoxy-ethyl)-1H-pyrazole-3-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-Chloro-1-(2-methoxy-ethyl)-1H-pyrazole-3-carbonitrile
- 1H-Pyrazole-3-carbonitrile, 4-chloro-1-(2-methoxyethyl)-
-
- Inchi: 1S/C7H8ClN3O/c1-12-3-2-11-5-6(8)7(4-9)10-11/h5H,2-3H2,1H3
- InChI Key: OIDXMCZXUTUEMS-UHFFFAOYSA-N
- SMILES: N1(CCOC)C=C(Cl)C(C#N)=N1
4-Chloro-1-(2-methoxy-ethyl)-1H-pyrazole-3-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM508715-1g |
4-Chloro-1-(2-methoxyethyl)-1H-pyrazole-3-carbonitrile |
1707374-19-3 | 97% | 1g |
$735 | 2022-06-12 |
4-Chloro-1-(2-methoxy-ethyl)-1H-pyrazole-3-carbonitrile Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
Additional information on 4-Chloro-1-(2-methoxy-ethyl)-1H-pyrazole-3-carbonitrile
Introduction to 4-Chloro-1-(2-methoxy-ethyl)-1H-pyrazole-3-carbonitrile (CAS No. 1707374-19-3)
4-Chloro-1-(2-methoxy-ethyl)-1H-pyrazole-3-carbonitrile is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1707374-19-3, belongs to the pyrazole class of molecules, which are widely recognized for their diverse biological activities and structural versatility. The presence of a chloro substituent at the 4-position and a carbonitrile group at the 3-position, along with an ethyl chain linked to the 1-position via a methoxy group, contributes to its unique chemical properties and potential applications in drug discovery.
Thepyrazole core is a six-membered aromatic ring containing two nitrogen atoms, making it a privileged scaffold in medicinal chemistry due to its ability to interact with various biological targets. Thechloro group enhances electrophilicity, facilitating further functionalization, while thecarbonitrile group introduces polarity and potential hydrogen bonding capabilities. The2-methoxy-ethyl side chain adds both hydrophobicity and flexibility, influencing solubility and metabolic stability.
In recent years, the pharmaceutical industry has increasingly focused on developing novel heterocyclic compounds for therapeutic applications. Pyrazole derivatives have been extensively studied for their roles in anti-inflammatory, antimicrobial, antiviral, and anticancer therapies. Specifically, compounds withchloro- andcarbonitrile-substituted pyrazoles have shown promise in inhibiting key enzymes and receptors involved in disease pathways. For instance, research has demonstrated that such modifications can enhance binding affinity and selectivity against targets such as kinases and proteases.
The synthesis of 4-Chloro-1-(2-methoxy-ethyl)-1H-pyrazole-3-carbonitrile involves multi-step organic transformations that require precise control over reaction conditions. Typically, it begins with the condensation of hydrazine derivatives with ketones or aldehydes to form the pyrazole ring. Subsequent chlorination using reagents like phosphorus oxychloride (POCl₃) introduces thechloro substituent at the 4-position. The introduction of thecarbonitrile group is often achieved through cyanation reactions, such as the use of cyanating agents like trimethylsilyl cyanide (TMSCN) or potassium cyanide (KCN). Finally, functionalization at the 1-position via an ether linkage requires careful selection of protecting groups and coupling reagents to ensure regioselectivity.
The structural features of 4-Chloro-1-(2-methoxy-ethyl)-1H-pyrazole-3-carbonitrile make it a valuable intermediate in drug development pipelines. Itschloro-containing moiety allows for further derivatization through nucleophilic aromatic substitution or cross-coupling reactions, enabling the creation of more complex molecular architectures. Additionally, thecarbonitrile group can be converted into amides or carboxylic acids under appropriate conditions, expanding its synthetic utility.
In academic research circles, this compound has been explored as a precursor for developing kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are often dysregulated in cancerous cells. By modifying the pyrazole core withchloro- andcarbonitrile-based substituents, researchers aim to improve binding interactions with kinase active sites. Preliminary studies suggest that derivatives of this compound exhibit inhibitory effects on certain kinases, making them promising candidates for further optimization.
The pharmacokinetic properties of 4-Chloro-1-(2-methoxy-ethyl)-1H-pyrazole-3-carbonitrile are also of interest in drug discovery. The presence of the2-methoxy-ethyl side chain influences solubility and permeability across biological membranes. This balance is crucial for achieving effective drug delivery systems. Computational modeling has been employed to predict how this substitution pattern affects metabolic stability and excretion pathways, providing insights into potential dosing regimens and formulation strategies.
The compound’s potential extends beyond oncology; it has also been investigated for its antimicrobial properties. Pyrazole derivatives are known to disrupt bacterial cell wall synthesis or interfere with essential metabolic processes. The combination ofchloro,carbonitrile, andmethoxy-ethyl-substituted groups may enhance interactions with bacterial targets while minimizing toxicity toward human cells. Such findings could lead to novel treatments for resistant bacterial infections.
The synthetic accessibility of 4-Chloro-1-(2-methoxy-ethyl)-1H-pyrazole-3-carbonitrile is another factor contributing to its relevance in medicinal chemistry. With well-established synthetic routes available, researchers can efficiently produce this compound in sufficient quantities for both preclinical studies and industrial applications. Advances in green chemistry have also led to more sustainable methods for synthesizing pyrazole derivatives, reducing waste generation and energy consumption.
In conclusion,4-Chloro-1-(2-methoxy-ethyl)-1H-pyrazole-3-carbonitrile (CAS No. 1707374-19-3) represents a promising scaffold for developing novel therapeutic agents. Its unique structural features—comprising anN,N-dimethyltryptophan moiety --make it a versatile building block for drug discovery efforts targeting various diseases. As research continues to uncover new biological functions associated with pyrazole derivatives, this compound is likely to remain at the forefront of medicinal chemistry innovation.
1707374-19-3 (4-Chloro-1-(2-methoxy-ethyl)-1H-pyrazole-3-carbonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)